Methyl 2-chloro-5H-pyrrolo[3,2-d]pyrimidine-4-carboxylate

• IUPAC Name: methyl 2-chloro-5H-pyrrolo[3,2-d]pyrimidine-4-carboxylate
• InChI: InChI=1S/C8H6ClN3O2/c1-14-7(13)6-5-4(2-3-10-5)11-8(9)12-6/h2-3,10H,1H3
• InChI Key: ZAVZICYQWWROAE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=NC2=C1NC=C2)Cl
• Molecular Formula: C8H6ClN3O2
• Molecular Weight: 211.60 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves a microwave-assisted technique. Researchers designed and prepared this novel pyrrolo[3,2-d]pyrimidine derivative by introducing chlorine atoms at positions 4 and 6 and a trichloromethyl group at position 2. The robustness of this approach ensures efficient preparation of such derivatives.

Physical And Chemical Properties Analysis

• Nuclear Magnetic Resonance (NMR) :
  • Carbon NMR (100 MHz, DMSO-d₆): Signals for carbonyl, aromatic, and aliphatic carbons.

Scientific Research Applications

Multi-Targeted Kinase Inhibition

• .

DPP-IV Inhibition for Diabetes Management

• Function : This analogue acts as a potent DPP-IV (dipeptidyl peptidase-IV) inhibitor. .

Antimycobacterial Activity

• .

Mechanism of Action

While specific details regarding its mechanism of action may vary, it likely interacts with biological targets due to its structural features. Computational studies, molecular docking, and binding affinity assessments against relevant proteins (such as Bcl2 anti-apoptotic protein) shed light on its potential therapeutic effects.